1-Methyl-4-(4-nitrophenoxy)-3,5-diphenyl-1H-pyrazole

• CAS RN: 60628-09-3
• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 1-methyl-4-(4-nitrophenoxy)-3,5-diphenylpyrazole
• InChI: InChI=1S/C22H17N3O3/c1-24-21(17-10-6-3-7-11-17)22(20(23-24)16-8-4-2-5-9-16)28-19-14-12-18(13-15-19)25(26)27/h2-15H,1H3
• InChI Key: DMGYJMFJJBZDFS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)OC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4

Description

1-Methyl-4-(4-nitrophenoxy)-3,5-diphenyl-1H-pyrazole is a useful research compound. Its molecular formula is C22H17N3O3 and its molecular weight is 371.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methyl-4-(4-nitrophenoxy)-3,5-diphenyl-1H-pyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methyl-4-(4-nitrophenoxy)-3,5-diphenyl-1H-pyrazole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 4-hydroxy-1-methyl-3,5-diphenylpyrazole (10 g, 0.04 mole), potassium t-butoxide (4.5, 0.04 mole) and dry DMF (150 ml) is stirred and heated to 60° C. The green fluorescent solution is cooled to room temperature and p-chloronitrobenzene (6.0 g, 0.038 mole) is added. The dark green solution is heated at 60° C for 24 hours and then poured into water, made alkaline with 1N sodium hydroxide and extracted with ether. The ether layer is separated, washed well with water, dried and stripped in vacuo to give a bright yellow solid 12.9 g (86.5%), m.p. 85° C to 110° C. The solid is chromatographed on silica gel with benzene to give a yellow crystalline solid 11.3 g, m.p. 74° C to 100° C. Recrystallization from methanol (185 ml) affords white crystals 5.5 g (37%) m.p. 120° C to 122° C.